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Compound of Interest

Compound Name: Axelopran

Cat. No.: B605711

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axelopran (formerly TD-1211) is a peripherally acting mu (j1)-opioid receptor antagonist
(PAMORA) under investigation for its potential to mitigate the gastrointestinal side effects of
opioid analgesics, primarily opioid-induced constipation (OIC). Additionally, recent preclinical
studies have highlighted its potential role in cancer immunotherapy by counteracting opioid-
induced immunosuppression. These application notes provide detailed protocols for utilizing
Axelopran in in vivo mouse models for both OIC and cancer immunotherapy research.

Mechanism of Action

Opioids exert their analgesic effects by binding to p-opioid receptors in the central nervous
system (CNS). However, they also bind to p-opioid receptors in the enteric nervous system of
the gastrointestinal (Gl) tract, leading to decreased maotility, increased fluid absorption, and
consequently, constipation. Axelopran is designed to selectively block these peripheral p-
opioid receptors in the gut without crossing the blood-brain barrier, thereby alleviating OIC
without compromising the central analgesic effects of opioids. In the context of oncology,
opioids have been shown to have immunosuppressive effects, potentially hindering the efficacy
of immunotherapies. By blocking peripheral opioid receptors on immune cells, Axelopran may
reverse this immunosuppression and enhance anti-tumor immune responses.
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Signaling Pathway of Axelopran in Opioid-Induced
Constipation
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models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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